Cas no 1360106-23-5 ((3-{[(tert-butyldiphenylsilyl)oxy]methyl}oxetan-3-yl)methanol)

(3-{[(tert-Butyldiphenylsilyl)oxy]methyl}oxetan-3-yl)methanol is a protected oxetane derivative featuring a tert-butyldiphenylsilyl (TBDPS) ether group. This compound is particularly useful in organic synthesis, where the TBDPS moiety provides steric protection for the hydroxyl group, enhancing stability under various reaction conditions. The oxetane ring offers a rigid, polar framework, making it valuable in medicinal chemistry for modulating physicochemical properties. The molecule’s bifunctional nature (hydroxyl and silyl-protected hydroxyl) allows for selective derivatization, enabling controlled stepwise reactions. Its synthetic versatility makes it suitable for applications in pharmaceuticals, agrochemicals, and materials science, particularly where selective protection and controlled release of functional groups are required.
(3-{[(tert-butyldiphenylsilyl)oxy]methyl}oxetan-3-yl)methanol structure
1360106-23-5 structure
Product Name:(3-{[(tert-butyldiphenylsilyl)oxy]methyl}oxetan-3-yl)methanol
CAS No:1360106-23-5
MF:C21H28O3Si
MW:356.530727386475
CID:5150064
PubChem ID:89617948
Update Time:2026-03-03

(3-{[(tert-butyldiphenylsilyl)oxy]methyl}oxetan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-(((tert-butyldiphenylsilyl)oxy)methyl)oxetan-3-yl)methanol
    • (3-{[(tert-butyldiphenylsilyl)oxy]methyl}oxetan-3-yl)methanol
    • [3-[[(tert-Butyldiphenylsilyl)oxy]methyl]oxetan-3-yl]methanol
    • [3-[[tert-butyl(diphenyl)silyl]oxymethyl]oxetan-3-yl]methanol
    • DB-193733
    • MFCD30803218
    • 1-(t-butyl-diphenylsilyloxymethyl)-1-hydroxymethyl-3-oxacylcobutane
    • SCHEMBL15016366
    • 1360106-23-5
    • 3-[[[(1,1-Dimethylethyl)diphenylsilyl]oxy]methyl]-3-oxetanemethanol
    • NWPICNKQTYPJSA-UHFFFAOYSA-N
    • SY324024
    • PS-20258
    • Inchi: 1S/C21H28O3Si/c1-20(2,3)25(18-10-6-4-7-11-18,19-12-8-5-9-13-19)24-17-21(14-22)15-23-16-21/h4-13,22H,14-17H2,1-3H3
    • InChI Key: NWPICNKQTYPJSA-UHFFFAOYSA-N
    • SMILES: C(C1(CO[Si](C(C)(C)C)(C2=CC=CC=C2)C2=CC=CC=C2)COC1)O

Computed Properties

  • Exact Mass: 356.18077129g/mol
  • Monoisotopic Mass: 356.18077129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7Ų

(3-{[(tert-butyldiphenylsilyl)oxy]methyl}oxetan-3-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1360106-23-5 95%+
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